Cas no 2877641-83-1 (1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877641-83-1
• MF: C₂₀H₂₇N₅O₂
• MW: 369.46068406105
• CID: 5308844
• PubChem ID: 165432119
• Update Time: 2025-10-10

1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6830-7620
• 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide
• AKOS040887620
• 2877641-83-1
• 1-(2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C20H27N5O2/c26-20(22-16-5-10-27-11-6-16)15-2-1-8-24(13-15)19-18-12-17(14-3-4-14)23-25(18)9-7-21-19/h7,9,12,14-16H,1-6,8,10-11,13H2,(H,22,26)
• InChI Key： KZPITLZEWNLMSS-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN3N=C(C4CC4)C=C23)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 369.21647512g/mol
• Monoisotopic Mass: 369.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.98±0.20(Predicted)

Additional information on 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877641-83-1)

The compound 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yl)piperidine-3-carboxamide, identified by the CAS number 2877641-83-1, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural features and promising biological activities. The molecule is composed of a pyrazolo[1,5-a]pyrazine ring system, which is further substituted with a cyclopropyl group at the 2-position and an N-(oxan-4-yl) group at the 4-position. The piperidine ring, substituted at the 3-position with a carboxamide group, adds to the complexity and functionality of this molecule.

The synthesis of this compound involves a series of intricate chemical reactions, including cyclization, substitution, and coupling processes. Recent advancements in synthetic methodologies have enabled chemists to construct such complex molecules with greater precision and efficiency. The use of transition metal catalysts and microwave-assisted synthesis has significantly streamlined the production process, making it more accessible for research purposes.

From a pharmacological perspective, this compound has demonstrated remarkable potential in various biological assays. Studies conducted in vitro have shown that it exhibits potent inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This activity suggests that the compound could serve as a lead molecule for the development of anti-cancer therapies.

In addition to its enzymatic activity, this compound has also been evaluated for its ability to modulate cellular signaling pathways. Preclinical studies have revealed that it interacts with the PI3K/AKT/mTOR pathway, a key signaling cascade involved in cell survival, growth, and proliferation. This interaction has been linked to its potential anti-tumor effects in animal models of cancer. Furthermore, recent research has explored its role in mitigating oxidative stress and inflammation, two hallmark features of chronic diseases such as cardiovascular disorders and Alzheimer's disease.

The structural uniqueness of this compound is further underscored by its ability to adopt multiple conformations due to the flexibility of its piperidine ring and cyclopropyl substituent. This conformational diversity is believed to contribute to its binding affinity towards target proteins. Computational studies using molecular docking techniques have provided insights into its binding modes and interactions with key residues in the active sites of target enzymes.

From an industrial perspective, the synthesis and characterization of this compound represent a significant milestone in drug discovery. Its development aligns with current trends in medicinal chemistry that emphasize the design of molecules with high potency, selectivity, and bioavailability. The integration of green chemistry principles into its synthesis process has also made it more environmentally friendly compared to traditional methods.

In conclusion, 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-N-(oxan-4-yli)piperidine-3-carboxamide (CAS No. 2877641-83) stands as a testament to the progress made in modern medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for further exploration in drug development pipelines.